![molecular formula C10H19NO2 B3242082 Tert-butyl 2-(1-aminocyclobutyl)acetate CAS No. 1500895-01-1](/img/structure/B3242082.png)
Tert-butyl 2-(1-aminocyclobutyl)acetate
Overview
Description
Tert-butyl 2-(1-aminocyclobutyl)acetate is a synthetic compound that has been studied for its potential applications in medicine, biotechnology, and chemical synthesis. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and fragrances. It also has potential as a therapeutic agent and has been studied for its biochemical and physiological effects.
Scientific Research Applications
- TBAC serves as a solvent in various chemical processes. Its low toxicity, non-HAP (hazardous air pollutant) status, and negligible photochemical reactivity make it an attractive choice for applications such as coatings, industrial detergents, and surface treatment agents .
- Researchers explore TBAC as a reaction medium in esterification reactions, particularly in the synthesis of tert-butyl acetate. The additive reaction of isobutene and acetic acid can lead to TBAC production, complementing existing methods .
- TBAC has been studied in catalytic reactions. Dual-modified mesoporous silica catalysts (A–S–Si) containing both Brönsted and Lewis acid sites exhibit promising performance in the additive reaction of acetic acid with isobutene. The selectivity of TBAC correlates with the ratio of Brönsted and Lewis acid amounts .
- TBAC contributes to green chemistry initiatives by providing an alternative route to tert-butyl acetate. The direct synthesis from isobutene and acetic acid minimizes unwanted by-products and offers environmental benefits .
- Sustainable utilization of TBAC aligns with the reduction of ground-level ozone formation from solvent emissions in the United States and Canada .
- TBAC serves as a reference compound in nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (LC-MS, UPLC). Researchers use TBAC signals for calibration and identification purposes .
Solvent and Reaction Medium
Catalysis and Acid-Base Chemistry
Green Chemistry and Sustainable Processes
Analytical Chemistry and Spectroscopy
properties
IUPAC Name |
tert-butyl 2-(1-aminocyclobutyl)acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c1-9(2,3)13-8(12)7-10(11)5-4-6-10/h4-7,11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYACRWRTGDXUGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC1(CCC1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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